Cas no 870778-86-2 (3-Bromo-2-(2'-fluorobenzyloxy)phenylboronic acid)

• Product Name: 3-Bromo-2-(2'-fluorobenzyloxy)phenylboronic acid
• CAS No: 870778-86-2
• MF: C₁₃H₁₁BBrFO₃
• MW: 324.938046693802
• MDL: MFCD06798106
• CID: 719184
• PubChem ID: 24883403
• Update Time: 2025-06-08

3-Bromo-2-(2'-fluorobenzyloxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-2-((2-fluorobenzyl)oxy)phenyl)boronic acid
• 3-BROMO-2-(2'-FLUOROBENZYLOXY)PHENYLBORONIC ACID
• 3-Bromo-2-(2-fluorobenzyloxy)phenylboronic acid
• Boronic acid,B-[3-bromo-2-[(2-fluorophenyl)methoxy]phenyl]-
• {3-Bromo-2-[(2-fluorobenzyl)oxy]phenyl}boronic acid
• 870778-86-2
• AB29818
• 3-Bromo-2-(2'-fluorobenzyloxy)phenylbor&
• 3-BROMO-2-[(2-FLUOROPHENYL)METHOXY]PHENYLBORONIC ACID
• [3-bromo-2-[(2-fluorophenyl)methoxy]phenyl]boronic acid
• {3-Bromo-2-[(2-fluorophenyl)methoxy]phenyl}boronic acid
• BS-23048
• (3-Bromo-2-((2-fluorobenzyl)oxy)phenyl)boronicacid
• DTXSID50584587
• CS-0175250
• 3-Bromo-2-(2''-fluorobenzyloxy)phenylboronic Acid
• MFCD06798106
• AKOS015888896
• 3-Bromo-2-(2'-fluorobenzyloxy)phenylboronic acid

• MDL： MFCD06798106
• Inchi： 1S/C13H11BBrFO3/c15-11-6-3-5-10(14(17)18)13(11)19-8-9-4-1-2-7-12(9)16/h1-7,17-18H,8H2
• InChI Key： XTBIXNSHJQLMFR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(B(O)O)=C1OCC1C=CC=CC=1F

Computed Properties

• Exact Mass: 323.99700
• Monoisotopic Mass: 323.99687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.56
• Melting Point: 116-120 °C (lit.)
• Boiling Point: 471°C at 760 mmHg
• Flash Point: 238.7°C
• Refractive Index: 1.613
• PSA: 49.69000
• LogP: 1.84700

3-Bromo-2-(2'-fluorobenzyloxy)phenylboronic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Bromo-2-(2'-fluorobenzyloxy)phenylboronic acid

Comprehensive Overview of 3-Bromo-2-(2'-fluorobenzyloxy)phenylboronic acid (CAS No. 870778-86-2)

3-Bromo-2-(2'-fluorobenzyloxy)phenylboronic acid (CAS No. 870778-86-2) is a highly versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are pivotal in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The presence of both bromo and fluorobenzyloxy substituents enhances its reactivity, making it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for 3-Bromo-2-(2'-fluorobenzyloxy)phenylboronic acid has surged due to its applications in drug discovery and agrochemical development. Researchers are particularly interested in its role as a building block for biaryl compounds, which are prevalent in bioactive molecules. The fluorine atom in its structure contributes to improved metabolic stability and binding affinity, aligning with the growing trend of fluorinated pharmaceuticals. This compound is also explored in OLED materials and catalysis, reflecting its multidisciplinary relevance.

The synthesis of 3-Bromo-2-(2'-fluorobenzyloxy)phenylboronic acid typically involves palladium-catalyzed borylation or lithiation-borylation strategies. Its boronic acid group enables efficient C-C bond formation, while the bromo moiety allows further functionalization via cross-coupling or nucleophilic substitution. These features make it a favorite among chemists working on heterocyclic compounds and peptide mimetics.

From an industrial perspective, CAS No. 870778-86-2 is gaining traction due to its compatibility with green chemistry principles. Manufacturers are optimizing routes to minimize waste and reduce reliance on heavy metals, addressing the global push for sustainable synthesis. Additionally, its stability under ambient conditions simplifies storage and handling, reducing logistical challenges.

In the context of AI-driven drug design, 3-Bromo-2-(2'-fluorobenzyloxy)phenylboronic acid is frequently highlighted in virtual screening libraries. Its structural motifs are leveraged to generate lead compounds targeting kinases and GPCRs, areas of intense focus in oncology and CNS disorders. The compound’s SAR (Structure-Activity Relationship) data is also valuable for machine learning models predicting molecular properties.

For researchers sourcing this chemical, purity (>98%) and analytical characterization (e.g., NMR, HPLC) are critical parameters. Suppliers often provide custom synthesis services to meet specific project requirements, such as isotopic labeling or scaled-up production. The compound’s MSDS emphasizes standard laboratory safety protocols, though it is not classified as hazardous under normal use.

Looking ahead, 3-Bromo-2-(2'-fluorobenzyloxy)phenylboronic acid is poised to play a key role in advancing precision medicine and smart materials. Its integration into high-throughput screening platforms and combinatorial chemistry workflows underscores its enduring relevance. As synthetic methodologies evolve, this compound will continue to bridge the gap between academic innovation and industrial application.